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Compound of Interest

Compound Name: BHHT

Cat. No.: B3039158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and analysis of Butylated Hydroxytoluene (BHT), a widely utilized synthetic antioxidant.

Chemical Structure and Nomenclature
Butylated Hydroxytoluene (BHT) is a lipophilic organic compound, chemically classified as a

derivative of phenol.[1] Its structure is characterized by a phenol ring with two tert-butyl groups

at positions 2 and 6, and a methyl group at position 4.[2] This steric hindrance from the bulky

tert-butyl groups flanking the hydroxyl group is crucial for its antioxidant activity.[3]

The preferred IUPAC name for BHT is 2,6-Di-tert-butyl-4-methylphenol.[1][2] It is also known by

several other names, including Dibutylhydroxytoluene, 2,6-Di-tert-butyl-p-cresol, and the food

additive number E321.[1][4]

The chemical structure is represented by the following formula: C₁₅H₂₄O[5][6][7]

Physicochemical Properties
BHT is a white crystalline solid or powder at room temperature.[5] It is insoluble in water but

soluble in organic solvents such as ethanol, fats, and oils.[5][8] A summary of its key

quantitative properties is presented in the table below.
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Property Value

Molecular Formula C₁₅H₂₄O[6][7]

Molecular Weight 220.35 g/mol [5][6]

CAS Number 128-37-0[6][7]

Melting Point 70.0 °C (343.15 K)[5]

Boiling Point 265.0 °C (538.15 K)[5]

Density 1.048 g/cm³[5]

Synthesis and Mechanism of Action
3.1. Industrial Synthesis

The primary industrial synthesis of BHT involves the acid-catalyzed alkylation of p-cresol (4-

methylphenol) with isobutylene (2-methylpropene).[1][7][9] Sulfuric acid is commonly used as

the catalyst in this reaction.[1][8]

The overall reaction is: CH₃(C₆H₄)OH + 2 CH₂=C(CH₃)₂ → ((CH₃)₃C)₂CH₃C₆H₂OH[1]

A diagram illustrating this synthesis workflow is provided below.
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Caption: Industrial synthesis of BHT via alkylation of p-cresol.

3.2. Antioxidant Mechanism of Action

BHT functions as a potent antioxidant by acting as a free radical scavenger.[10] It terminates

the autocatalytic chain reactions involved in oxidation by donating a hydrogen atom from its

phenolic hydroxyl group to peroxy radicals.[1] This process converts the highly reactive peroxy

radicals into more stable hydroperoxides, while the BHT molecule is transformed into a

resonance-stabilized phenoxy radical.[1] The steric hindrance provided by the adjacent tert-

butyl groups stabilizes this radical and prevents it from initiating new oxidation chains. Each

molecule of BHT can consume two peroxy radicals.[1]

The general reactions are:

RO₂• + ArOH → ROOH + ArO•

RO₂• + ArO• → Non-radical products

Where R is an alkyl or aryl group, ArOH is BHT, RO₂• is a peroxy radical, and ArO• is the BHT-

derived phenoxy radical.[1]
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A diagram of the antioxidant mechanism is shown below.
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Caption: BHT's mechanism as a free radical scavenger.

Experimental Protocols for Analysis
The quantification of BHT in various matrices, such as food, pharmaceuticals, and plastics, is

crucial for quality control and regulatory compliance. High-Performance Liquid Chromatography

(HPLC) and Gas Chromatography/Mass Spectrometry (GC/MS) are common analytical

techniques employed for this purpose.[11]

4.1. Protocol for BHT Analysis by Reversed-Phase HPLC (RP-HPLC)

This protocol provides a general methodology for the determination of BHT. Specific

parameters may require optimization based on the sample matrix and instrumentation.

Objective: To quantify the concentration of BHT in a sample.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system

UV Detector
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C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[12]

Reagents and Materials:

Acetonitrile (HPLC grade)

Water (HPLC grade)

BHT standard

Sample for analysis

Chromatographic Conditions (Example):

Mobile Phase: Acetonitrile and water mixture (e.g., 65:35 v/v).[13] Isocratic elution is often

sufficient.

Flow Rate: 0.8 - 1.0 mL/min.[12]

Column Temperature: 30 °C.[12]

Detection Wavelength: ~230 nm.[13]

Injection Volume: 10-20 µL.[12]

Procedure:

Standard Preparation: Prepare a stock solution of BHT in a suitable solvent (e.g.,

acetonitrile). Create a series of calibration standards by diluting the stock solution to

known concentrations covering the expected sample range.

Sample Preparation: Extract BHT from the sample matrix using an appropriate solvent.

The extraction procedure will vary significantly depending on the sample (e.g., liquid-liquid

extraction for oils, solvent extraction for solid matrices). The final extract should be filtered

through a 0.45 µm filter before injection.

Analysis: Inject the prepared standards and samples into the HPLC system.
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Quantification: Generate a calibration curve by plotting the peak area of the BHT standard

against its concentration. Determine the concentration of BHT in the samples by

comparing their peak areas to the calibration curve.

4.2. Protocol for BHT Analysis by GC/MS

Objective: To identify and quantify BHT in a sample.

Instrumentation:

Gas Chromatograph (GC) with a suitable capillary column (e.g., DB-5ms).

Mass Spectrometer (MS) detector.

Reagents and Materials:

Helium (carrier gas)

BHT standard

Internal standard (e.g., a deuterated analog or a compound with similar properties not

present in the sample)

Solvent for extraction (e.g., hexane or diethyl ether)

GC/MS Conditions (Example):

Injector Temperature: 250 °C

Oven Program: Start at 100 °C, hold for 1 min, then ramp to 280 °C at 10 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Ion Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Mode: Scan mode for identification, Selected Ion Monitoring (SIM) for quantification.
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Procedure:

Standard and Sample Preparation: Similar to the HPLC protocol, prepare calibration

standards. For GC/MS, an internal standard is typically added to both standards and

samples to correct for variations in injection volume and matrix effects.[11]

Analysis: Inject the prepared solutions into the GC/MS system.

Identification and Quantification: Identify BHT based on its retention time and the

fragmentation pattern in its mass spectrum. For quantification in SIM mode, monitor

characteristic ions of BHT and the internal standard. Calculate the concentration based on

the ratio of the BHT peak area to the internal standard peak area against a calibration

curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.semanticscholar.org/paper/Determination-of-butylated-hydroxytoluene-in-food-Sanches-Silva-Cruz/2a932c1848b3714b50d0eebf507a4f2c7e084fd7
https://www.semanticscholar.org/paper/Determination-of-butylated-hydroxytoluene-in-food-Sanches-Silva-Cruz/2a932c1848b3714b50d0eebf507a4f2c7e084fd7
https://www.semanticscholar.org/paper/Determination-of-butylated-hydroxytoluene-in-food-Sanches-Silva-Cruz/2a932c1848b3714b50d0eebf507a4f2c7e084fd7
https://www.mdpi.com/2297-8739/12/11/294
https://www.researchgate.net/figure/Structure-and-chemical-name-of-butylated-hydroxytoluene_fig6_239948968
https://www.benchchem.com/product/b3039158#what-is-the-chemical-structure-of-butylated-hydroxytoluene
https://www.benchchem.com/product/b3039158#what-is-the-chemical-structure-of-butylated-hydroxytoluene
https://www.benchchem.com/product/b3039158#what-is-the-chemical-structure-of-butylated-hydroxytoluene
https://www.benchchem.com/product/b3039158#what-is-the-chemical-structure-of-butylated-hydroxytoluene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3039158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

